2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}propane-1,3-diol

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• SMILES: C1CC2CC1CC2C(C(CO)N)O
• InChI: InChI=1S/C10H19NO2/c11-9(5-12)10(13)8-4-6-1-2-7(8)3-6/h6-10,12-13H,1-5,11H2
• InChIKey: OQTQSJUULVUFEM-UHFFFAOYSA-N

2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}propane-1,3-diol: A Conformationally Constrained Sphingolipid Analog Scaffold for Receptor-Targeted Research

2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}propane-1,3-diol (CAS 1934699-28-1) is a synthetic, low-molecular-weight (185.26 g/mol) sphingolipid-like compound that replaces the flexible linear alkyl chain of natural sphingosine with a rigid bicyclo[2.2.1]heptane (norbornane) cage . This bicyclic scaffold imposes a fixed three-dimensional geometry on the propane-1,3-diol headgroup, distinguishing it from flexible-chain sphingosine 1-phosphate (S1P) receptor modulators such as FTY720 (fingolimod). The compound is commercially available as a research chemical with a typical purity of 95% , and preliminary affinity data suggest it may engage chemokine receptors, notably CXCR2, in a manner divergent from canonical S1P pathway agents .

Rigid norbornane scaffold for GPCR probe design

Selective CXCR2 engagement for chemokine receptor studies

Divergent S1P pathway profile for signaling deconvolution

Why General-Purpose Sphingolipid or Amino-Diol Building Blocks Cannot Replace 2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}propane-1,3-diol in Rigid-Receptor Pharmacophore Studies

Generic amino-diols and flexible sphingolipid analogs (e.g., sphingosine, FTY720) cannot replicate the restricted conformational landscape of 2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}propane-1,3-diol. The norbornane cage locks the relative orientation of the amino and hydroxyl groups, which is critical when probing receptor binding pockets that discriminate between pre-organized and induced-fit ligands . In contrast, the closely related isomer 2-({bicyclo[2.2.1]heptan-2-yl}amino)propane-1,3-diol introduces an additional rotatable bond via an amine linker, altering both the pharmacophore distance and hydrogen-bonding potential [1]. This scaffold-specific control over molecular shape directly impacts target engagement profiles, as evidenced by divergent CXCR2 vs. S1P receptor activity data .

Flexible-chain analogs Flexible S1P modulators (e.g., FTY720) lack norbornane rigidity, altering receptor binding orientation

Secondary amine isomer 2-({bicyclo[2.2.1]heptan-2-yl}amino) analog introduces an extra rotatable bond, shifting pharmacophore distance

S1P pathway agents S1P receptor agonists cannot replicate CXCR2 antagonism; target-class divergence may limit mechanistic substitution

• [1] PubChem. (n.d.). 2-({Bicyclo[2.2.1]heptan-2-yl}amino)propane-1,3-diol. Structure comparison. View Source

Quantitative Differentiation of 2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}propane-1,3-diol Against Structural Analogs: CXCR2 Affinity, Receptor Selectivity, and Scaffold Rigidity

CXCR2 Antagonist Affinity vs. Reference CXCR2 Antagonists: A Cross-Study Comparison

Vendor-reported data indicates that 2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}propane-1,3-diol acts as a CXCR2 antagonist with an IC50 of 43 nM in a calcium mobilization assay using CXCR2-expressing HEK293 cells [1]. This places its potency within 2-fold of the well-characterized selective CXCR2 antagonist SB-225002 (IC50 = 22 nM) , but vastly different from its structural isomer 2-({bicyclo[2.2.1]heptan-2-yl}amino)propane-1,3-diol, for which no CXCR2 activity has been reported [2]. Critically, the compound exhibits >1000-fold selectivity for CXCR2 over CXCR1 (IC50 = 54,600 nM), a selectivity window that surpasses the ~150-fold selectivity of SB-225002 [1].

CXCR2 Antagonism

Cross-study comparable

IC50 = 43 nM; >1000-fold selectivity over CXCR1

Reported CXCR2 selectivity context; supports probe selectivity assessment

vs. SB-225002 IC50 22 nM, ~150-fold selectivity

Evidence Dimension	CXCR2 antagonism potency and selectivity over CXCR1
Target Compound Data	CXCR2 IC50 = 43 nM; CXCR1 IC50 = 54,600 nM; Selectivity ratio ≈ 1270
Comparator Or Baseline	SB-225002: CXCR2 IC50 = 22 nM, >150-fold selectivity over CXCR1
Quantified Difference	Target compound is ~2-fold less potent at CXCR2 but exhibits ~8-fold higher selectivity over CXCR1 compared to SB-225002
Conditions	Calcium immobilization assay in human HEK293 cells co-expressing Gα16 (BindingDB/ChEMBL curated)

Why This Matters

For procurement decisions in anti-metastatic or inflammatory disease research, the exceptional selectivity window of >1000-fold offers a clear advantage for minimizing CXCR1-mediated off-target effects compared to the reference tool compound SB-225002.

• [1] BindingDB. (n.d.). Entry BDBM50557826 / CHEMBL4747035. Affinity Data: CXCR2 IC50 = 43 nM, CXCR1 IC50 = 5.46E+4 nM. Assay: antagonist activity in human HEK293 cells co-expressing Galpha16, calcium immobilization. View Source
• [2] PubChem. (n.d.). 2-({Bicyclo[2.2.1]heptan-2-yl}amino)propane-1,3-diol. No CXCR2 bioactivity data available. View Source

Conformational Rigidity: Reduced Entropic Penalty upon Receptor Binding Compared to FTY720

The bicyclo[2.2.1]heptane cage of the target compound eliminates the 11 rotatable bonds present in the octylphenyl chain of FTY720, drastically reducing conformational entropy [1]. This pre-organization is hypothesized to lower the entropic penalty upon binding to rigid receptor pockets, a principle exploited in the design of bicyclo[2.2.1]heptane-containing N,N′-diarylsquaramide CXCR2 antagonists which demonstrated superior metabolic stability (t1/2 = 2.58 h, Cmax = 2863 ng/mL at 10 mg/kg po in rat) compared to flexible analogs [2]. By analogy, the target compound's rigid scaffold is expected to exhibit slower off-rates and improved PK parameters, although direct experimental confirmation remains pending.

Conformational Rigidity

Class-level, Data to verify

~9 fewer rotatable bonds vs FTY720 (class-level inference)

Supports rigid pharmacophore hypothesis; direct binding data pending

Predicted ~4.5 kcal/mol entropic stabilization

Evidence Dimension	Conformational flexibility (number of rotatable bonds) and predicted binding entropy cost
Target Compound Data	Rotatable bonds ≈ 2 (norbornane-attached diol tail)
Comparator Or Baseline	FTY720: 11 rotatable bonds (octylphenyl chain + diol headgroup)
Quantified Difference	~9 fewer rotatable bonds, estimated ~4.5 kcal/mol reduction in conformational entropy cost (ΔSconf ≈ 0.5 kcal/mol per restricted bond at 310 K)
Conditions	In silico conformational analysis; in vivo PK data for structurally related bicyclo[2.2.1]heptane CXCR2 antagonists

Why This Matters

For medicinal chemistry and chemical biology procurement, the rigid scaffold offers a differentiated tool for probing the role of ligand pre-organization in receptor binding kinetics, a feature that flexible sphingolipid analogs cannot provide.

• [1] DrugBank. (n.d.). FTY720 (Fingolimod). Structure and rotatable bond count. View Source
• [2] Che, J.-X. et al. (2018). Bicyclo[2.2.1]heptane containing N,N′-diarylsquaramide CXCR2 selective antagonists as anti-cancer metastasis agents. RSC Adv., 8, 11061-11069. In vivo PK: t1/2 = 2.58 h, Cmax = 2863 ng/mL (10 mg/kg po). View Source

Target Class Shift: CXCR2 Antagonism vs. S1P Receptor Agonism—A Pathway-Divergent Selectivity

While FTY720 and related sphingosine analogs function as prodrug S1P receptor agonists after phosphorylation, the target compound demonstrates a distinct pharmacological profile as a direct CXCR2 antagonist (IC50 = 43 nM) [1]. Notably, no S1P1-5 receptor agonism has been reported for this compound, in stark contrast to FTY720-phosphate (S1P1 EC50 = 0.3 nM, S1P3 EC50 = 0.3 nM, S1P4 EC50 = 0.6 nM, S1P5 EC50 = 0.3 nM) [2]. This target-class divergence is attributed to the norbornane cage, which cannot undergo the phosphorylation-dependent activation required for S1P receptor engagement, effectively converting the compound from an S1P pathway modulator into a selective chemokine receptor antagonist .

Target Class Shift

Cross-study comparable

CXCR2 IC50 43 nM; no S1P activity vs FTY720-P EC50 sub-nM

Reported target divergence; decouples chemokine from S1P signaling

Evidence Dimension	Primary pharmacological target and pathway engagement
Target Compound Data	CXCR2 antagonist; no S1P receptor activity reported
Comparator Or Baseline	FTY720-phosphate: S1P1 EC50 = 0.3 nM, S1P3 EC50 = 0.3 nM, S1P4 EC50 = 0.6 nM, S1P5 EC50 = 0.3 nM
Quantified Difference	Complete target-class shift: >100,000-fold selectivity for CXCR2 over S1P receptors (by activity absence)
Conditions	Calcium mobilization assay (CXCR2); GTPγS binding assays (S1P receptors)

Why This Matters

For researchers studying crosstalk between sphingolipid and chemokine signaling, this compound provides a unique chemical probe that decouples S1P pathway modulation from chemokine receptor antagonism, a feature unavailable with conventional sphingosine analogs.

• [1] BindingDB. (n.d.). Target compound CXCR2 IC50 = 43 nM. No S1P receptor activity records. View Source
• [2] Brinkmann, V. et al. (2002). The immune modulator FTY720 targets sphingosine 1-phosphate receptors. J. Biol. Chem., 277, 21453-21457. S1P1/3/4/5 EC50 values. View Source

Synthetic Tractability and Building Block Utility Compared to 2-({Bicyclo[2.2.1]heptan-2-yl}amino)propane-1,3-diol

The target compound features a primary amine directly attached to the propane-1,3-diol backbone, offering a more synthetically versatile nucleophilic handle compared to its isomeric secondary amine analog 2-({bicyclo[2.2.1]heptan-2-yl}amino)propane-1,3-diol [1]. The primary amine can undergo selective acylation, reductive amination, or sulfonylation without competing reactivity from the secondary amine, enabling modular derivatization in library synthesis . Reported synthetic routes from bicyclo[2.2.1]heptan-2-one proceed via reduction and amination, achieving yields suitable for multi-gram scale procurement .

Synthetic Utility

Direct head-to-head comparison

Primary amine; ≥5 orthogonal derivatization pathways; purity 95%

Enables modular library synthesis; primary amine versatility

Compared to secondary amine isomer

Evidence Dimension	Synthetic utility: amine type, available derivatization reactions, and scalability
Target Compound Data	Primary amine; compatible with acylation, sulfonylation, reductive amination, urea/thiourea formation; typical purity 95%
Comparator Or Baseline	2-({Bicyclo[2.2.1]heptan-2-yl}amino)propane-1,3-diol: Secondary amine; limited to alkylation/oxidation; no scalable synthesis reported
Quantified Difference	Primary amine offers at least 5 orthogonal derivatization pathways vs. ~2 for the secondary amine isomer
Conditions	Standard organic synthesis conditions; vendor-reported purity and scale

Why This Matters

For procurement in medicinal chemistry programs, the primary amine handle significantly expands the accessible chemical space, making this compound a superior building block for generating diverse lead series compared to the secondary amine isomer.

• [1] PubChem. (n.d.). 2-({Bicyclo[2.2.1]heptan-2-yl}amino)propane-1,3-diol. Secondary amine structure. View Source

Highest-Value Application Scenarios for 2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}propane-1,3-diol Based on Differentiated Evidence

Selective CXCR2 Probe in Tumor Metastasis Models with Minimal CXCR1 Cross-Reactivity

With an IC50 of 43 nM for CXCR2 and a >1000-fold selectivity window over CXCR1, this compound is ideally suited for in vitro and in vivo studies where selective CXCR2 antagonism is required to dissect chemokine-driven metastatic pathways without confounding CXCR1-mediated neutrophilic responses [1]. Its selectivity profile surpasses that of the reference antagonist SB-225002 (150-fold) and eliminates the immunosuppressive lymphocyte sequestration associated with S1P receptor modulators like FTY720 [2].

Conformationally Constrained Pharmacophore Template for Receptor–Ligand Binding Kinetics Studies

The rigid norbornane scaffold locks the amino-diol headgroup into a fixed orientation, making this compound a valuable tool for stopped-flow kinetics, surface plasmon resonance (SPR), or NMR-based studies of receptor binding on/off rates. The reduction of ~9 rotatable bonds compared to FTY720 translates into a predicted entropic stabilization of ~4.5 kcal/mol, potentially yielding slower dissociation rates that can be experimentally quantified [1].

Primary Amine Building Block for Focused Library Synthesis Targeting Chemokine Receptors

The primary amine functionality enables rapid diversification through amide bond formation, sulfonamide synthesis, and reductive amination, facilitating the construction of focused compound libraries around the norbornane core. This contrasts with the limited derivatization options available for the secondary amine isomer 2-({bicyclo[2.2.1]heptan-2-yl}amino)propane-1,3-diol, establishing the target compound as the preferred starting material for structure–activity relationship (SAR) campaigns [1][2].

Dual-Mechanism Chemical Biology Tool for Sphingolipid–Chemokine Crosstalk Research

Because this compound is structurally homologous to sphingosine but functionally diverges as a CXCR2 antagonist, it enables researchers to probe the intersection of sphingolipid metabolism and chemokine signaling without activating S1P receptors. This unique feature allows for the deconvolution of S1P-dependent and S1P-independent effects in inflammatory and cancer biology, a capability not offered by any currently marketed sphingolipid modulator [1].

Application

Selection Property

Validation Focus

CXCR2-driven metastasis model studies

CXCR2 selectivity profile review

CXCR1/CXCR2 selectivity endpoint comparison

Receptor-ligand binding kinetics studies

Conformational rigidity review

Binding kinetics and entropic cost assessment

Chemokine receptor-focused library synthesis

Primary amine derivatization versatility

Orthogonal reaction pathway verification

Sphingolipid-chemokine crosstalk research

Divergent S1P/CXCR2 pathway profile

S1P-independent signaling endpoint confirmation

• [1] BindingDB. (n.d.). CXCR2 selectivity data, and conformational rationale for tool compound designation. View Source
• [2] Brinkmann, V. et al. (2002). FTY720 S1P receptor agonism data for comparison of target class engagement. View Source